[(2-Benzimidazolyl)thio](2-pyridyl)acetonitrile

• Molecular Formula: C14H10N4S
• Molecular Weight: 266.32 g/mol
• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-2-pyridin-2-ylacetonitrile
• InChI: InChI=1S/C14H10N4S/c15-9-13(12-7-3-4-8-16-12)19-14-17-10-5-1-2-6-11(10)18-14/h1-8,13H,(H,17,18)
• InChI Key: QOHHJCUJNSTUQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SC(C#N)C3=CC=CC=N3

Description

[(2-Benzimidazolyl)thio](2-pyridyl)acetonitrile is a useful research compound. Its molecular formula is C14H10N4S and its molecular weight is 266.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-mercaptobenzimidazole (0.30 g, 3.0 mmole), bromo(2-pyridyl)acetonitrile (0.59 g, 3.0 mmole) and potassium carbonate (0.37 g 3.0 mmole) in 50 ml of dry N,N-dimethylformamide was heated at 60° C. for 6 h. The solvent was evaporated. The residue was dissolved in ethyl acetate, washed with water and then saturated sodium chloride solution. The organic layer was dried over magnesium sulfate and evaporated to give a solid. The crude product was further purified by column chromatography on silica gel (100% ethyl acetate) to give 66 mg (10%) of the title compound as a solid; mp 166°-167° C.; 1H NMR (DMSO-d6) δ9.3 (m, 1H), 8.65 (m, 2H), 8.32 (m, 1H), 7.78 (br s, 4H), 4.81 (br s, 2H) ppm; IR ν2206, 1512, 1465, 1432, 1357, 1179, 740 cm-1.